Cas no 120378-12-3 (tert-Butyl 3-Amino-2-methylpropionate)

Tert-Butyl 3-Amino-2-methylpropionate is a versatile intermediate in organic synthesis, primarily used in pharmaceutical and fine chemical applications. Its tert-butyl ester group enhances stability, making it suitable for reactions requiring controlled conditions. The compound’s amino functionality allows for further derivatization, enabling the synthesis of complex molecules. Its branched alkyl structure contributes to steric effects, influencing selectivity in coupling and condensation reactions. The product is typically employed in peptide synthesis and as a building block for bioactive compounds. High purity and consistent quality ensure reliable performance in research and industrial processes. Proper handling under inert conditions is recommended to preserve its reactivity.

tert-Butyl 3-Amino-2-methylpropionate structure

120378-12-3 structure

Product Name:tert-Butyl 3-Amino-2-methylpropionate

CAS No:120378-12-3

MF:C₈H₁₇NO₂

MW:159.2260825634

MDL:MFCD10688272

CID:3046949

PubChem ID:14557403

Update Time:2025-05-28

tert-Butyl 3-Amino-2-methylpropionate Chemical and Physical Properties

Names and Identifiers

- [R,S]-tert-Butyl 3-amino-2-methylpropionate
- TERT-BUTYL 3-AMINO-2-METHYLPROPANOATE
- tert-Butyl 3-amino-2-methylpropionate 95+%
- Propanoic acid, 3-amino-2-methyl-, 1,1-dimethylethyl ester
- tert-butyl3-amino-2-methylpropanoate
- 120378-12-3
- tert-Butyl 3-amino-2-methylpropionate
- SCHEMBL2687921
- CS-0276144
- EN300-267132
- VEA37812
- MFCD10688272
- AKOS011964367
- tert-Butyl 3-Amino-2-methylpropionate
- MDL： MFCD10688272
- Inchi： 1S/C8H17NO2/c1-6(5-9)7(10)11-8(2,3)4/h6H,5,9H2,1-4H3
- InChI Key： ZCDAFFAFDGDAGL-UHFFFAOYSA-N
- SMILES： C(OC(C)(C)C)(=O)C(C)CN

Computed Properties

Exact Mass: 159.125928785g/mol
Monoisotopic Mass: 159.125928785g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 11
Rotatable Bond Count: 4
Complexity: 138
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.7
Topological Polar Surface Area: 52.3Å²

tert-Butyl 3-Amino-2-methylpropionate Security Information

Hazardous Material Identification：
HazardClass：IRRITANT

tert-Butyl 3-Amino-2-methylpropionate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Fluorochem	046412-5g	R,S]-tert-Butyl 3-amino-2-methylpropionate	120378-12-3	95%+	5g	£600.00	2021-07-01
SHANG HAI XIAN DING Biotechnology Co., Ltd.	032278-1g	[R,S]-tert-Butyl 3-amino-2-methylpropionate	120378-12-3		1g	6502.0CNY	2021-07-05
SHANG HAI XIAN DING Biotechnology Co., Ltd.	032278-500mg	[R,S]-tert-Butyl 3-amino-2-methylpropionate	120378-12-3		500mg	4681.0CNY	2021-07-10
SHANG HAI XIAN DING Biotechnology Co., Ltd.	032278-250mg	[R,S]-tert-Butyl 3-amino-2-methylpropionate	120378-12-3		250mg	3039.0CNY	2021-07-10
TRC	T205158-10mg	tert-Butyl 3-Amino-2-methylpropionate	120378-12-3		10mg	$ 50.00	2022-06-03
TRC	T205158-50mg	tert-Butyl 3-Amino-2-methylpropionate	120378-12-3		50mg	$ 115.00	2022-06-03
TRC	T205158-100mg	tert-Butyl 3-Amino-2-methylpropionate	120378-12-3		100mg	$ 160.00	2022-06-03
Apollo Scientific	OR318014-1g	tert-Butyl 3-amino-2-methylpropionate	120378-12-3	95+%	1g	£398.00	2025-02-19
Apollo Scientific	OR318014-5g	tert-Butyl 3-amino-2-methylpropionate	120378-12-3	95+%	5g	£1208.00	2025-02-19
Apollo Scientific	OR318014-10g	tert-Butyl 3-amino-2-methylpropionate	120378-12-3	95+%	10g	£2070.00	2025-02-19